Cas no 52043-49-9 (1(3H)-Isobenzofuranone, 4,5,6-trichloro-)

• Product Name: 1(3H)-Isobenzofuranone, 4,5,6-trichloro-
• CAS No: 52043-49-9
• MF: C₈H₃Cl₃O₂
• MW: 237.467219591141
• CID: 360803
• PubChem ID: 66820138
• Update Time: 2025-04-19

1(3H)-Isobenzofuranone, 4,5,6-trichloro- Chemical and Physical Properties

Names and Identifiers

• 1(3H)-Isobenzofuranone, 4,5,6-trichloro-
• 4,5,6-trichloro-3H-2-benzofuran-1-one
• 52043-49-9
• 4,5,6-Trichloro-2-benzofuran-1(3H)-one
• DTXSID00735825
• SCHEMBL855938

• Inchi： 1S/C8H3Cl3O2/c9-5-1-3-4(2-13-8(3)12)6(10)7(5)11/h1H,2H2
• InChI Key： HEGYGJGHJVBWRZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC2C(=O)OCC=21)Cl)Cl

Computed Properties

• Exact Mass: 235.91999
• Monoisotopic Mass: 235.919862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Phthalides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isobenzofuranones Phthalides